Cas no 578759-92-9 (<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)
578759-92-9 structure
Product Name:<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
CAS No:578759-92-9
MF:C16H13FN4S
MW:312.364624738693
CID:3053065
PubChem ID:6859197
Update Time:2025-04-21
<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties
Names and Identifiers
-
- <br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
- Salor-int l464171-1ea
- 5-(2-fluorophenyl)-4-{[(E)-(4-methylphenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-(2-Fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
- AKOS024320301
- 656-288-9
- STK588250
- 578759-92-9
- AKOS005510963
-
- Inchi: 1S/C16H13FN4S/c1-11-6-8-12(9-7-11)10-18-21-15(19-20-16(21)22)13-4-2-3-5-14(13)17/h2-10H,1H3,(H,20,22)/b18-10+
- InChI Key: LATDTLRIVGEFQX-VCHYOVAHSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 312.08449577Da
- Monoisotopic Mass: 312.08449577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 72.1Ų
<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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